Cas no 6855-55-6 (BENZENEACETIC ACID, 2-NITRO-5-(PHENYLMETHOXY)-)

• Product Name: BENZENEACETIC ACID, 2-NITRO-5-(PHENYLMETHOXY)-
• CAS No: 6855-55-6
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• MDL: MFCD28157872
• CID: 3370134
• Update Time: 2025-11-07

BENZENEACETIC ACID, 2-NITRO-5-(PHENYLMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZENEACETIC ACID, 2-NITRO-5-(PHENYLMETHOXY)-

• MDL： MFCD28157872
• Inchi： 1S/C15H13NO5/c17-15(18)9-12-8-13(6-7-14(12)16(19)20)21-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,17,18)
• InChI Key： GWEWXLWLWFDHJO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=C(CC(=O)O)C=1)[N+](=O)[O-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on BENZENEACETIC ACID, 2-NITRO-5-(PHENYLMETHOXY)-

BENZENEACETIC ACID, 2-NITRO-5-(PHENYLMETHOXY)- (CAS No. 6855-55-6): An Overview of Its Structure, Properties, and Applications

BENZENEACETIC ACID, 2-NITRO-5-(PHENYLMETHOXY)- (CAS No. 6855-55-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 2-Nitro-5-benzyloxybenzeneacetic acid, is characterized by its unique molecular structure and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential uses of this compound.

The molecular formula of BENZENEACETIC ACID, 2-NITRO-5-(PHENYLMETHOXY)- is C₁₄H₁₃NO₄, and its molecular weight is approximately 263.26 g/mol. The compound features a benzene ring substituted with a nitro group at the 2-position and a benzyloxy group at the 5-position, with an acetate group attached to the benzene ring. This intricate structure confers the compound with unique chemical properties and reactivity profiles.

One of the key features of BENZENEACETIC ACID, 2-NITRO-5-(PHENYLMETHOXY)- is its solubility in polar solvents such as water and ethanol. This property makes it suitable for various chemical reactions and processes. Additionally, the presence of the nitro group imparts strong electron-withdrawing characteristics, which can influence the compound's reactivity in synthetic transformations. The benzyloxy group, on the other hand, provides steric protection and can be selectively deprotected under appropriate conditions.

In terms of synthesis, BENZENEACETIC ACID, 2-NITRO-5-(PHENYLMETHOXY)- can be prepared through several routes. One common method involves the nitration of 5-benzyloxybenzeneacetic acid followed by further functionalization steps. Another approach involves the coupling of a nitrobenzene derivative with a suitable acylating agent in the presence of a catalyst. These synthetic strategies have been extensively studied and optimized to achieve high yields and purity levels.

The applications of BENZENEACETIC ACID, 2-NITRO-5-(PHENYLMETHOXY)- are diverse and span multiple fields. In pharmaceutical research, this compound has shown promise as an intermediate in the synthesis of various drugs and biologically active molecules. For instance, it has been used in the development of anti-inflammatory agents and anticancer drugs due to its ability to modulate specific biological pathways.

Recent studies have also explored the potential of BENZENEACETIC ACID, 2-NITRO-5-(PHENYLMETHOXY)- in materials science. Its unique electronic properties make it a candidate for use in organic electronics and photovoltaic devices. Researchers have investigated its performance as a hole-transporting material in organic solar cells, demonstrating improved efficiency and stability compared to traditional materials.

Furthermore, BENZENEACETIC ACID, 2-NITRO-5-(PHENYLMETHOXY)- has found applications in analytical chemistry as a derivatizing agent for enhancing the detectability of certain analytes. Its reactivity with various functional groups allows for the formation of stable derivatives that can be easily detected using techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).

In conclusion, BENZENEACETIC ACID, 2-NITRO-5-(PHENYLMETHOXY)- (CAS No. 6855-55-6) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, materials science, and analytical chemistry. Its unique molecular structure and chemical properties make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.